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Compound of Interest

4'-Carboethoxy-3-(2,5-
Compound Name:

dimethylphenyl)propiophenone
CAS No.: 898794-96-2

Cat. No.: B3023853

Get Quote

Executive Summary & Chemical Identity

4'-Carboethoxy-3-(2,5-dimethylphenyl)propiophenone is a synthetic intermediate belonging
to the dihydrochalcone class. Structurally, it consists of a central propanone chain linking a 4-
ethoxycarbonyl-substituted phenyl ring and a 2,5-dimethyl-substituted phenyl ring.

This specific substitution pattern is highly relevant in drug discovery for Type 2 Diabetes
Mellitus (T2DM). The 4-carboethoxy group often functions as a prodrug moiety (hydrolyzable to
the active carboxylic acid) or a handle for further derivatization, while the lipophilic 2,5-
dimethylphenyl group enhances binding affinity to hydrophobic pockets in target receptors like
SGLT2 (Sodium-Glucose Cotransporter 2) or GPR40 (Free Fatty Acid Receptor 1).

Chemical Profile
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Property Specification

Ethyl 4-[3-(2,5-
dimethylphenyl)propanoyl]benzoate

IUPAC Name

4'-Carboethoxy-3-(2,5-
dimethylphenyl)propiophenone

Common Name

CAS Number 898794-96-2

Molecular Formula C20H2203

Molecular Weight 310.39 g/mol

Core Scaffold Dihydrochalcone (1,3-diphenylpropan-1-one)
Key Substituents 4-Ethoxycarbonyl (Ester), 2,5-Dimethyl (Alkyl)
Predicted LogP ~4.8 (Highly Lipophilic)

Appearance White to off-white crystalline solid

Synthesis & Reaction Logic

The most robust and scalable synthesis of 4'-Carboethoxy-3-(2,5-
dimethylphenyl)propiophenone follows a two-step Chalcone Route. This pathway is
preferred over direct Friedel-Crafts acylation due to higher regioselectivity and yield.

Synthetic Pathway Analysis

o Claisen-Schmidt Condensation: The reaction of Ethyl 4-acetylbenzoate (Acetophenone
derivative) with 2,5-Dimethylbenzaldehyde yields the unsaturated chalcone intermediate.
This step establishes the carbon skeleton.

o Catalytic Hydrogenation: Selective reduction of the

-unsaturated double bond using Palladium on Carbon (Pd/C) yields the final dihydrochalcone
product without reducing the ketone or ester groups.

Mechanistic Workflow (DOT Diagram)

The following diagram illustrates the reaction flow and key intermediates.
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Caption: Two-step synthesis via Claisen-Schmidt condensation followed by catalytic

hydrogenation.

Detailed Experimental Protocols

Note: All procedures should be performed in a fume hood with appropriate PPE.

Step 1: Synthesis of the Chalcone Intermediate

Reaction: Ethyl 4-acetylbenzoate + 2,5-Dimethylbenzaldehyde

Chalcone

e Reagents:

o

[¢]

[e]

o

e Procedure:

Ethyl 4-acetylbenzoate (1.0 eq)

Ethanol (Solvent, 10 volumes)

2,5-Dimethylbenzaldehyde (1.0 eq)

Sodium Hydroxide (NaOH), 10% aqueous solution (0.5 eq)

o Dissolve Ethyl 4-acetylbenzoate and 2,5-Dimethylbenzaldehyde in ethanol at room

temperature.
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o Dropwise add the 10% NaOH solution while stirring. The solution will likely turn
yellow/orange, indicating enolate formation and conjugation.

o Stir at room temperature for 4—6 hours. Monitor via TLC (Hexane:EtOAc 4:1) for
disappearance of starting materials.

o Workup: Cool the mixture to 0°C. The chalcone product often precipitates. Filter the solid.
If no precipitate, dilute with water and extract with ethyl acetate.

o Purification: Recrystallize from ethanol/water to obtain the pure unsaturated chalcone.

Step 2: Catalytic Hydrogenation to Dihydrochalcone
Reaction: Chalcone + H2
4'-Carboethoxy-3-(2,5-dimethylphenyl)propiophenone

e Reagents:

[¢]

Chalcone Intermediate (from Step 1)

[e]

10% Palladium on Carbon (Pd/C) (10 wt% loading)

[e]

Ethyl Acetate or Methanol (Solvent)

o

Hydrogen gas (Balloon pressure or 1 atm)
e Procedure:

o Dissolve the chalcone in ethyl acetate.

[e]

Add the Pd/C catalyst carefully (pyrophoric risk).

o

Purge the flask with nitrogen, then introduce a hydrogen atmosphere (balloon).

[¢]

Stir vigorously at room temperature for 2—4 hours.

[¢]

Critical Control Point: Monitor closely by TLC or HPLC. Stop the reaction immediately
upon disappearance of the alkene to prevent reduction of the ketone (to alcohol) or the
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ester.

o Workup: Filter the mixture through a Celite pad to remove the catalyst. Concentrate the
filtrate under reduced pressure.

o Purification: The residue is typically pure enough. If necessary, purify via silica gel column
chromatography (Hexane:EtOAc gradient).

Medicinal Applications & Pharmacophore
Analysis|[3]
SGLT2 Inhibitor Pharmacophore

Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors (e.g., Dapagliflozin, Empagliflozin) typically
feature a C-glucoside linked to a distal aromatic ring via a methylene bridge. However, early
generation inhibitors and current research tools often utilize the dihydrochalcone scaffold
(derived from Phlorizin).

¢ Role of the Molecule: The 4'-Carboethoxy-3-(2,5-dimethylphenyl)propiophenone
structure mimics the aglycone portion of Phlorizin-like inhibitors.

o Structure-Activity Relationship (SAR):

o The 2,5-dimethylphenyl ring provides steric bulk and lipophilicity, occupying the
hydrophobic pocket of the SGLT2 active site.

o The Propanone linker positions the rings at the optimal distance (~4-5 A).

o The 4-Carboethoxy group acts as a masked carboxylic acid. Upon hydrolysis to the acid, it
can form salt bridges with arginine residues (e.g., Arg293) in the receptor.

GPR40 (FFAR1) Agonism

Free Fatty Acid Receptor 1 (GPR40) agonists are developed for enhancing glucose-dependent
insulin secretion.

o Many GPR40 agonists (e.g., Fasiglifam/TAK-875) possess a dihydrobenzofuran or
phenylpropanoic acid core.
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» Hydrolysis of the ethyl ester in 4'-Carboethoxy-3-(2,5-dimethylphenyl)propiophenone
yields 4-[3-(2,5-dimethylphenyl)propanoyl]benzoic acid, which aligns with the
pharmacophore of GPR40 agonists (an acidic head group linked to a lipophilic tail).

Pharmacophore Mapping (DOT Diagram)
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Caption: Pharmacophore dissection showing the lipophilic tail and polar head group relevant to
SGLT2 and GPR40 binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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